Cas no 894027-64-6 (3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-sulfamoylphenyl)ethylurea)

• Product Name: 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-sulfamoylphenyl)ethylurea
• CAS No: 894027-64-6
• MF: C₁₉H₂₁FN₄O₄S
• MW: 420.457846403122
• CID: 5515372
• PubChem ID: 18564349
• Update Time: 2023-11-21

3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-sulfamoylphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 4-(2-(3-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)ureido)ethyl)benzenesulfonamide
• F2024-1603
• 1-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-3-[2-(4-sulfamoylphenyl)ethyl]urea
• 3-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-1-[2-(4-sulfamoylphenyl)ethyl]urea
• SR-01000019609
• AKOS024623293
• 894027-64-6
• SR-01000019609-1
• 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-sulfamoylphenyl)ethylurea

• Inchi： 1S/C19H21FN4O4S/c20-14-2-1-3-16(10-14)24-12-15(11-18(24)25)23-19(26)22-9-8-13-4-6-17(7-5-13)29(21,27)28/h1-7,10,15H,8-9,11-12H2,(H2,21,27,28)(H2,22,23,26)
• InChI Key： UECNNLDFHDCNCK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC(NC1CC(N(C2C=CC=C(C=2)F)C1)=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 420.12675450g/mol
• Monoisotopic Mass: 420.12675450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 130Ų